Cas no 29053-37-0 (Disulfide,bis[(hexahydro-4-isopropyl-1H-1,4-diazepin-1-yl)thiocarbonyl] (8CI))

• Product Name: Disulfide,bis[(hexahydro-4-isopropyl-1H-1,4-diazepin-1-yl)thiocarbonyl] (8CI)
• CAS No: 29053-37-0
• MF: C₁₈H₃₄N₄S₄
• MW: 434.749358654022
• CID: 271499
• PubChem ID: 34448
• Update Time: 2025-04-19

Disulfide,bis[(hexahydro-4-isopropyl-1H-1,4-diazepin-1-yl)thiocarbonyl] (8CI) Chemical and Physical Properties

Names and Identifiers

• Disulfide,bis[(hexahydro-4-isopropyl-1H-1,4-diazepin-1-yl)thiocarbonyl] (8CI)
• (4-propan-2-yl-1,4-diazepane-1-carbothioyl)sulfanyl 4-propan-2-yl-1,4-diazepane-1-carbodithioate
• DISULFIDE, BIS((HEXAHYDRO-4-ISOPROPYL-1H-1,4-DIAZEPIN-1-YL)THIOCARBONYL)
• 29053-37-0
• BRN 0574483
• Bis((hexahydro-4-isopropyl-1H-1,4-diazepin-1-yl)thiocarbonyl)disulfide

• Inchi： 1S/C18H34N4S4/c1-15(2)19-7-5-9-21(13-11-19)17(23)25-26-18(24)22-10-6-8-20(12-14-22)16(3)4/h15-16H,5-14H2,1-4H3
• InChI Key： PDSBJVXVDCGRNL-UHFFFAOYSA-N
• SMILES： S(C(N1CCCN(C(C)C)CC1)=S)SC(N1CCCN(C(C)C)CC1)=S

Computed Properties

• Exact Mass: 434.16663
• Monoisotopic Mass: 434.16663
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128
• XLogP3: 3.6

Experimental Properties

• Density: 1.202
• Boiling Point: 516.1°C at 760 mmHg
• Flash Point: 265.9°C
• Refractive Index: 1.612